Cas no 946-89-4 (cyclododecanone, oxime)

cyclododecanone, oxime Properties

Names and Identifiers

• cyclododecanone, oxime
• N-cyclododecylidenehydroxylamine
• MFCD00160763
• Z49568438
• AB01094188-03
• DTXSID00241552
• Cyclododecanone oxime
• 946-89-4
• SCHEMBL267037
• CS-0355679
• Cyclododecanone, oxime
• Q2694878
• HMS1784L15
• cyclododecanoneoxime
• AKOS001024469
• NCGC00321292-01
• +Expand

• InChIKey： SCRFXJBEIINMIC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H23NO/c14-13-12-10-8-6-4-2-1-3-5-7-9-11-12/h14H,1-11H2
• SMILES： C1CCCCCC(=NO)CCCCC1

Computed Properties

• Exact Mass: 197.177964357g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 197.177964357g/mol
• Heavy Atom Count: 14
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• Refractive Index: 1.506
• Boiling Point: 324.5°C at 760 mmHg
• Flash Point: 198.9°C
• Density: 0.99